Cas no 60987-21-5 (4,5-Dimethoxy-2-methylbenzene-1-sulfonamide)

• Product Name: 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide
• CAS No: 60987-21-5
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 3378095
• PubChem ID: 35299033
• Update Time: 2025-11-02

4,5-Dimethoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, 4,5-DIMETHOXY-2-METHYL-
• 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide
• 2-methyl-4,5-dimethoxy-benzene sulfonamide
• SCHEMBL11715302
• ILIDHKYQCNECHQ-UHFFFAOYSA-N
• 4,5-dimethoxy-2-methylbenzenesulfonamide
• Z353972990
• KCA98721
• G45028
• AKOS009243411
• EN300-188495
• 60987-21-5

• Inchi： 1S/C9H13NO4S/c1-6-4-7(13-2)8(14-3)5-9(6)15(10,11)12/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： ILIDHKYQCNECHQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(OC)=C(OC)C=C1C

Computed Properties

• Exact Mass: 231.05652907Da
• Monoisotopic Mass: 231.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide

Recent Advances in the Study of 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide (CAS: 60987-21-5): A Comprehensive Research Brief

4,5-Dimethoxy-2-methylbenzene-1-sulfonamide (CAS: 60987-21-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, particularly in the context of enzyme inhibition and targeted drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide on carbonic anhydrase isoforms. The research team employed X-ray crystallography and molecular docking simulations to demonstrate its selective binding to CA IX, an isoform overexpressed in hypoxic tumors. The compound showed a Ki value of 12.8 nM against CA IX, with significantly lower activity against off-target isoforms (CA I and CA II), suggesting potential applications in cancer therapy with reduced side effects.

In synthetic chemistry, novel approaches to the production of 60987-21-5 have been developed to improve yield and purity. A recent patent application (WO2023056121) describes a microwave-assisted synthesis method that reduces reaction time from 18 hours to 45 minutes while maintaining a yield above 85%. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical evaluation of the compound.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have revealed favorable absorption and distribution characteristics of 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide in rodent models. The compound demonstrated 78% oral bioavailability and excellent blood-brain barrier penetration, making it particularly interesting for central nervous system applications. These findings have spurred additional research into its potential use in neurological disorders.

Current challenges in the development of 60987-21-5 include optimizing its metabolic stability and reducing potential hepatotoxicity observed in high-dose animal studies. A recent structure-activity relationship (SAR) analysis published in Bioorganic & Medicinal Chemistry Letters identified key modifications that maintain potency while improving safety profiles, opening new avenues for derivative development.

The antimicrobial potential of 4,5-Dimethoxy-2-methylbenzene-1-sulfonamide has also been explored, with a 2024 study in Antimicrobial Agents and Chemotherapy reporting significant activity against drug-resistant Gram-positive bacteria. The compound's novel mechanism of action, involving inhibition of bacterial folate biosynthesis, suggests potential for addressing antibiotic resistance.

Looking forward, several pharmaceutical companies have included 60987-21-5 in their development pipelines, with Phase I clinical trials for a cancer indication expected to begin in late 2024. The compound's versatility and promising preclinical data position it as an important molecule for continued investigation in multiple therapeutic areas.